2-Ethyl-5-(phenyl(piperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-ethyl-5-[phenyl(piperidin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C18H22N4OS/c1-2-14-19-18-22(20-14)17(23)16(24-18)15(13-9-5-3-6-10-13)21-11-7-4-8-12-21/h3,5-6,9-10,15,23H,2,4,7-8,11-12H2,1H3
• InChI Key: RVLVFVCBMOZGCB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=CC=C3)N4CCCCC4)O
• Molecular Formula: C18H22N4OS
• Molecular Weight: 342.5 g/mol
• CAS No.: 898361-43-8

Description

2-Ethyl-5-(phenyl(piperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C18H22N4OS and its molecular weight is 342.46. The purity is usually 95%.
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Scientific Research Applications

Anti-Inflammatory Activity

Compounds related to 2-Ethyl-5-(phenyl(piperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol have been studied for their anti-inflammatory properties. For instance, thiazolo[3,2-b]-1,2,4-triazole-5(6H)-ones, obtained by heating 3-aryl-5-mercapto-1,2,4-triazoles with chloroacetic acid and aromatic aldehyde, showed significant anti-inflammatory activities (Tozkoparan et al., 1999).

Antimicrobial Activity

Several studies have synthesized derivatives of thiazolo[3,2-b][1,2,4]triazoles and evaluated their antimicrobial properties. For example, novel 2H/6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives exhibited significant antimicrobial activity against various bacteria and fungi (Suresh, Lavanya, & Rao, 2016).

Anticancer Activity

Compounds with structural similarities to this compound have been investigated for their potential anti-cancer properties. For instance, benzimidazole derivatives containing 1,2,4-triazole showed promise as EGFR inhibitors, a crucial target in cancer therapy (Karayel, 2021).

Antituberculosis Activity

Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, similar in structure to the queried compound, were synthesized and evaluated for their activity against Mycobacterium tuberculosis. Certain compounds within this series demonstrated promising antituberculosis activity (Jeankumar et al., 2013).

Antioxidant Properties

Thiazolo[3,2-b]-1,2,4-triazoles have been evaluated for their antioxidant properties, particularly in mitigating oxidative stress induced by ethanol in mice (Aktay, Tozkoparan, & Ertan, 2005).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , which could be helpful in developing new useful derivatives .

Mode of Action

Indole derivatives, which share structural similarities, have been shown to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

It’s known that indole derivatives can influence a broad range of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Indole derivatives have been reported to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .